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Compound of Interest

Compound Name: 1-Butanesulfonic acid

Cat. No.: B1195850 Get Quote

An In-depth Technical Guide to 1-Butanesulfonic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butanesulfonic acid, a versatile

chemical compound with significant applications in analytical chemistry and organic synthesis.

This document details its chemical and physical properties, common applications with a focus

on its role as an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC), and

relevant safety and handling information.

Core Properties of 1-Butanesulfonic Acid
1-Butanesulfonic acid is a colorless liquid characterized by a sulfurous odor. It is an

alkanesulfonic acid where the alkyl group is butyl, making it a conjugate acid of a butane-1-

sulfonate.[1] Its properties are summarized in the table below.
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Property Value Source

CAS Number 2386-47-2 [2][3]

Molecular Formula C4H10O3S [2][3]

Molecular Weight 138.19 g/mol [2][3]

Physical Description
Colorless liquid with a

sulfurous odor
[1]

Chemical Class Alkanesulfonic Acid [1]

Applications in Research and Development
The primary applications of 1-butanesulfonic acid and its salts in a research and development

setting are as an ion-pairing reagent in reversed-phase HPLC and as a Brønsted acid catalyst

in organic synthesis.

Ion-Pairing Agent in High-Performance Liquid
Chromatography (HPLC)
1-Butanesulfonic acid, often in the form of its sodium salt (sodium 1-butanesulfonate), is

widely used as an ion-pairing reagent in reversed-phase HPLC. This technique is particularly

useful for the separation of ionic and highly polar analytes, such as neurotransmitters (e.g.,

catecholamines) and biogenic amines, which show poor retention on conventional C18

columns.

The sulfonic acid group of 1-butanesulfonate pairs with cationic analytes in the mobile phase,

forming a neutral ion-pair. This neutral complex has increased hydrophobicity, allowing it to be

retained and separated on a non-polar stationary phase. The concentration of the ion-pairing

reagent and the pH of the mobile phase are critical parameters that can be adjusted to optimize

the separation.

Brønsted Acid Catalyst
Derivatives of 1-butanesulfonic acid, such as 4-(Succinimido)-1-butane sulfonic acid, have

been utilized as efficient and reusable Brönsted acid catalysts in organic synthesis. These
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catalysts have demonstrated high yields in reactions such as the synthesis of 4,4′-

(arylmethylene)bis(1H-pyrazol-5-ol)s under solvent-free conditions.[4] The advantages of using

such catalysts include clean reactions, simple methodology, and short reaction times.[4]

Experimental Protocol: HPLC Analysis of
Catecholamines
The following is a representative experimental protocol for the separation of catecholamines

using 1-butanesulfonic acid sodium salt as an ion-pairing reagent. This protocol is a

synthesized example based on common practices described in the literature.

Objective: To separate a standard mixture of catecholamines (e.g., norepinephrine,

epinephrine, dopamine) using reversed-phase HPLC with ion-pairing chromatography.

Materials:

1-Butanesulfonic acid sodium salt (HPLC grade)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Phosphoric acid

EDTA (Ethylenediaminetetraacetic acid)

Catecholamine standards

Ultrapure water

C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC system with a UV or electrochemical detector

Procedure:

Mobile Phase Preparation:
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Prepare an aqueous buffer solution containing a specific concentration of 1-
butanesulfonic acid sodium salt (e.g., 5 mM), a chelating agent like EDTA (e.g., 0.1 mM),

and an acid to adjust the pH (e.g., phosphoric acid to pH 3.0).

The final mobile phase is a mixture of this aqueous buffer and an organic modifier like

acetonitrile or methanol. The exact ratio is optimized for the specific separation (e.g.,

90:10 aqueous buffer:acetonitrile).

Degas the mobile phase before use.

Standard Solution Preparation:

Prepare individual stock solutions of each catecholamine standard in a suitable solvent

(e.g., 0.1 M perchloric acid).

Prepare a working standard mixture by diluting the stock solutions to the desired

concentration with the mobile phase.

HPLC Analysis:

Equilibrate the C18 column with the mobile phase at a constant flow rate (e.g., 1.0

mL/min) until a stable baseline is achieved.

Inject a fixed volume of the standard mixture (e.g., 20 µL) onto the column.

Run the analysis under isocratic conditions.

Detect the separated catecholamines using a UV detector (e.g., at 280 nm) or an

electrochemical detector set at an appropriate potential.

Data Analysis:

Identify the peaks based on the retention times of the individual standards.

Quantify the analytes by comparing their peak areas or heights to those of the standards.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in the HPLC analysis of catecholamines using 1-
butanesulfonic acid as an ion-pairing reagent.

Mobile Phase
Preparation

HPLC System
Equilibration

Standard Solution
Preparation

Sample Injection

Ready System

Chromatographic
Separation

Detection
(UV/EC) Data Analysis

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of catecholamines.

Synthesis of 1-Butanesulfonic Acid
One common method for the synthesis of related compounds, such as 1,4-butane sultone (a

precursor), involves the reaction of 4-chlorobutanol with a sodium sulfite solution in an alcohol

solvent. The resulting 4-hydroxybutanesulfonic acid is then dehydrated to yield the sultone.

This highlights a general synthetic strategy involving sulfonation of an alkyl halide.

Safety and Handling
1-Butanesulfonic acid is a corrosive substance and should be handled with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Work

should be conducted in a well-ventilated area or a fume hood. It is incompatible with strong

oxidizing agents and bases. In case of contact with skin or eyes, rinse immediately with plenty

of water. Always consult the Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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